molecular formula C10H14O2S B8403173 1-(5-Hydroxy-2-thienyl)-1-hexanone

1-(5-Hydroxy-2-thienyl)-1-hexanone

Cat. No.: B8403173
M. Wt: 198.28 g/mol
InChI Key: GAGPIMNSNVDGFS-UHFFFAOYSA-N
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Description

1-(5-Hydroxy-2-thienyl)-1-hexanone is an aromatic hydroxyketone featuring a thiophene (thienyl) ring substituted with a hydroxyl group at the 5-position and a hexanone chain at the 2-position. Thiophene derivatives are notable for their electronic characteristics, influenced by sulfur’s polarizability, which often enhances reactivity and biological activity compared to phenyl or furan analogs .

Properties

Molecular Formula

C10H14O2S

Molecular Weight

198.28 g/mol

IUPAC Name

1-(5-hydroxythiophen-2-yl)hexan-1-one

InChI

InChI=1S/C10H14O2S/c1-2-3-4-5-8(11)9-6-7-10(12)13-9/h6-7,12H,2-5H2,1H3

InChI Key

GAGPIMNSNVDGFS-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)C1=CC=C(S1)O

Origin of Product

United States

Comparison with Similar Compounds

Comparative Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Biological Activity Reference
1-(5-Hydroxy-2-thienyl)-1-hexanone C₁₀H₁₄O₂S 214.29 (calculated) 5-OH, thiophene, hexanone Inferred antimicrobial N/A
1-(2-Furanyl)-1-hexanone C₁₀H₁₄O₂ 166.22 Furan, hexanone Flavoring agent
1-(4-Hydroxyphenyl)-1-hexanone C₁₂H₁₆O₂ 192.26 4-OH, phenyl, hexanone Enzyme inhibition
1-(3-Chloro-2,6-dihydroxy-4-methoxyphenyl)-1-hexanone C₁₃H₁₇ClO₄ 272.73 Cl, OH, OCH₃, hexanone Apoptosis induction
1-(2-Thienyl)-1-propanone C₇H₈OS 140.20 Thiophene, propanone Research applications

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